Cas no 131020-48-9 (Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate sulfate)

• Product Name: Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate sulfate
• CAS No: 131020-48-9
• MF: C₉H₁₄N₂O₆S
• MW: 278.282261371613
• CID: 1084162
• PubChem ID: 14856794
• Update Time: 2025-04-20

Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate sulfate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate sulfate
• Methyl 4,5,6,7-tetrahydro-1H-benzimidazole-5-carboxylate sulfate (1:1)
• SCHEMBL7331212
• 131020-48-9
• MFJZLDDDGMCHTG-UHFFFAOYSA-N
• DB-351993
• methyl 4,5,6,7-tetrahydrobenzimidazole-5-carboxylate sulfate
• methyl 4,5,6,7-tetrahydro-1H-1,3-benzodiazole-6-carboxylate; sulfuric acid

• Inchi： 1S/C9H12N2O2.H2O4S/c1-13-9(12)6-2-3-7-8(4-6)11-5-10-7;1-5(2,3)4/h5-6H,2-4H2,1H3,(H,10,11);(H2,1,2,3,4)
• InChI Key： MFJZLDDDGMCHTG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O(C)C(C1CC2=C(CC1)N=CN2)=O

Computed Properties

• Exact Mass: 278.05725734g/mol
• Monoisotopic Mass: 278.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų